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Compound of Interest

Compound Name: Eupalinolide A

Cat. No.: B1142206

Audience: Researchers, scientists, and drug development professionals.

Introduction

Eupalinolide A, a sesquiterpene lactone isolated from Eupatorium lindleyanum, has
demonstrated significant anti-tumor activities in various cancer cell lines. These notes provide
an overview of the cellular effects of Eupalinolide A and detailed protocols for its application in
cell culture experiments. Eupalinolide A has been shown to inhibit cancer cell proliferation and
migration by inducing cell cycle arrest, autophagy, and apoptosis.[1][2] Its mechanisms of
action involve the modulation of key signaling pathways, including the ROS/ERK, STATS3, Akt,
and NF-kB pathways.[1][3][4]

Data Presentation

Table 1: Cytotoxicity of Eupalinolide Derivatives in
Cancer Cell Lines
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] IC50 Value o
Compound Cell Line Cancer Type (M) Citation
M
o Triple-Negative
Eupalinolide J MDA-MB-231 3.74 £ 0.58
Breast Cancer
o Triple-Negative
Eupalinolide J MDA-MB-468 4.30+0.39
Breast Cancer
o Triple-Negative N
Eupalinolide O MDA-MB-231 Not specified
Breast Cancer
o Triple-Negative N
Eupalinolide O MDA-MB-453 Not specified

Breast Cancer

Note: IC50 values for Eupalinolide A were not explicitly found in the provided search results.

The data for related eupalinolides are presented for comparative purposes.

Signaling Pathways Modulated by Eupalinolide A
and Related Compounds

Eupalinolide A and its analogues have been shown to exert their anticancer effects by

modulating several key signaling pathways.

ROS/ERK Signaling Pathway in Hepatocellular

Carcinoma

Eupalinolide A has been found to induce autophagy in hepatocellular carcinoma cells through
the activation of the ROS/ERK signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Eupalinolide A in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1142206#eupalinolide-a-experimental-protocol-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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